4-oxo-N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)-4H-chromene-2-carboxamide

• IUPAC Name: 4-oxo-N-[2-(4-phenylpiperazin-1-yl)sulfonylethyl]chromene-2-carboxamide
• InChI: InChI=1S/C22H23N3O5S/c26-19-16-21(30-20-9-5-4-8-18(19)20)22(27)23-10-15-31(28,29)25-13-11-24(12-14-25)17-6-2-1-3-7-17/h1-9,16H,10-15H2,(H,23,27)
• InChI Key: ZEUOOHPRSMODFE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)S(=O)(=O)CCNC(=O)C3=CC(=O)C4=CC=CC=C4O3
• Molecular Formula: C22H23N3O5S
• Molecular Weight: 441.5 g/mol

Description

4-oxo-N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)-4H-chromene-2-carboxamide, also known as PBOX-15, is a novel compound that has shown promise in various scientific research applications. This compound belongs to the class of chromene-based compounds, which have been extensively studied for their potential therapeutic properties.

Scientific Research Applications

Crystal Structure Analysis

Research has focused on the crystal structure of chromene derivatives, highlighting their conformation and potential for forming polymorphs. For instance, the study of chromene-2-carboxamide derivatives revealed their crystallization in specific space groups, providing insight into their structural stability and potential interactions (Reis et al., 2013).

Catalytic Applications

Chromene derivatives have been utilized as catalysts in the synthesis of other complex molecules. For example, a novel catalyst based on sulfone supported on hollow magnetic mesoporous nanoparticles was employed in the synthesis of ethyl 2-amino-5,10-dihydro-5,10-dioxo-4-phenyl-4H benzo[g]chromene-3-carboxylates, demonstrating a one-pot, three-component reaction with excellent yields and reusability (Safaei‐Ghomi et al., 2017).

Sensing and Detection

A particular focus has been placed on the development of chemosensors using chromene derivatives. A study described the synthesis of a highly selective fluorescence chemosensor for detecting Cu2+ and H2PO4− ions. This research demonstrates the potential of chromene derivatives in environmental monitoring and bioimaging applications (Meng et al., 2018).

Antimicrobial Activity

Several studies have synthesized and evaluated the antimicrobial properties of chromene derivatives. These compounds have shown significant activity against various bacterial and fungal strains, suggesting their potential as therapeutic agents (Ghashang et al., 2015; Behrami et al., 2019).

Anticholinesterase Activity

Research into the anticholinesterase activity of coumarin-3-carboxamides bearing tryptamine moiety has indicated promising results against AChE and BuChE, suggesting potential applications in treating Alzheimer's disease (Ghanei-Nasab et al., 2016).